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Abstract
This technical guide provides a comprehensive overview of the solubility of

Amino(imino)methanesulfonic acid (CAS No. 1184-90-3), a versatile reagent in organic

synthesis. Due to its zwitterionic nature, stemming from the presence of both a strongly acidic

sulfonic acid group and a basic guanidino group, its solubility is highly dependent on the

polarity of the solvent. This document compiles available qualitative and quantitative solubility

data, outlines a general experimental protocol for solubility determination, and provides context

through the solubility of structurally related guanidinium compounds.

Introduction
Amino(imino)methanesulfonic acid, also known as formamidinesulfonic acid, is a crystalline

solid with the molecular formula CH₄N₂O₃S.[1][2] It serves as a key reagent in the preparation

of various guanidine derivatives.[1][2] Understanding its solubility in different organic solvents is

crucial for its application in synthesis, purification, and formulation development. This guide

aims to provide a detailed technical resource on this topic.
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A summary of the key physicochemical properties of Amino(imino)methanesulfonic acid is

presented in Table 1. These properties influence its solubility characteristics.

Table 1: Physicochemical Properties of Amino(imino)methanesulfonic acid

Property Value Reference

Molecular Formula CH₄N₂O₃S [1][2]

Molecular Weight 124.12 g/mol [1][2]

Melting Point 132-134 °C (decomposition) [1][2]

pKa (Predicted) 7.74 ± 0.40 [1][2]

Density (Predicted) 1.846 g/cm³ [1][2]

XLogP3 -1.6 [1]

Hydrogen Bond Donor Count 3 [1]

Hydrogen Bond Acceptor

Count
4 [1]

Solubility Data
Quantitative solubility data for Amino(imino)methanesulfonic acid in a wide range of organic

solvents is not readily available in the public domain. The existing information is largely

qualitative.

Qualitative Solubility
The compound's solubility is generally limited in most organic solvents. Available data indicates

it is "very slightly" soluble in Dimethyl Sulfoxide (DMSO) and "slightly" soluble in methanol,

particularly with heating.[1][2][3]

Quantitative Solubility
A single source reports a water solubility of 110 g/L at 25 °C.[4] However, this high value should

be approached with caution as it contrasts with the generally described low solubility in polar
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organic solvents. The zwitterionic nature of the molecule likely contributes to a higher affinity for

water compared to less polar organic solvents.

Table 2: Summary of Solubility Data for Amino(imino)methanesulfonic acid

Solvent Type Solubility
Temperatur
e

Notes Reference

Water Protic 110 g/L 25 °C

Data point

requires

verification.

[4]

Dimethyl

Sulfoxide

(DMSO)

Aprotic Polar
Very Slightly

Soluble
Not Specified - [1][2][3]

Methanol Protic Polar
Slightly

Soluble
Heated

Solubility

increases

with

temperature.

[1][2][3]

Solubility of Structurally Related Compounds:
Guanidine and its Salts
Given the presence of the guanidino functional group, the solubility behavior of guanidine and

its salts can provide valuable insights. Guanidine itself is highly soluble in polar solvents like

water and alcohols.[5][6] Guanidinium salts, such as guanidinium chloride and guanidinium

nitrate, also exhibit good solubility in polar solvents.[7][8] For instance, at 298.15 K, the mole

fraction solubility of guanidine hydrochloride is highest in DMF, followed by other polar aprotic

and protic solvents, and lowest in less polar alcohols like n-propanol.[8] This trend suggests

that the guanidino group of Amino(imino)methanesulfonic acid contributes to its affinity for

polar solvents.

Experimental Protocol for Solubility Determination
As specific experimental details for determining the solubility of

Amino(imino)methanesulfonic acid are not published, a general and robust protocol for solid
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compounds is outlined below. This method can be adapted for the quantitative determination of

its solubility in various organic solvents.

Materials and Equipment
Amino(imino)methanesulfonic acid (analytical grade)

Selected organic solvents (HPLC grade or equivalent)

Analytical balance (± 0.1 mg)

Vials with screw caps

Thermostatic shaker or incubator

Centrifuge

Micropipettes

HPLC or UV-Vis spectrophotometer for quantification

Syringe filters (e.g., 0.22 µm PTFE)

Procedure
Preparation of Saturated Solutions:

Add an excess amount of Amino(imino)methanesulfonic acid to a known volume of the

selected solvent in a sealed vial. The excess solid should be clearly visible.

Equilibrate the vials in a thermostatic shaker at a constant temperature (e.g., 25 °C, 37 °C)

for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

Sample Collection and Preparation:

After equilibration, allow the vials to stand undisturbed at the set temperature for at least 2

hours to allow the excess solid to settle.
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Carefully withdraw a known volume of the supernatant using a pre-warmed/pre-cooled

pipette to avoid temperature-induced precipitation.

Immediately filter the collected supernatant through a syringe filter to remove any

undissolved microparticles.

Quantification:

Dilute the clear filtrate with a suitable solvent to a concentration within the linear range of

the analytical method.

Quantify the concentration of Amino(imino)methanesulfonic acid in the diluted filtrate

using a validated analytical method, such as HPLC-UV or UV-Vis spectrophotometry,

against a standard curve.

Calculation:

Calculate the solubility in mg/mL or mol/L using the measured concentration and the

dilution factor.

Logical Workflow for Solubility Determination
The following diagram illustrates the logical steps for the experimental determination of

solubility.
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Start

Add excess solute to solvent in a sealed vial

Equilibrate at constant temperature with agitation

Allow excess solid to settle

Withdraw supernatant

Filter supernatant

Dilute filtrate

Quantify concentration (e.g., HPLC, UV-Vis)

Calculate solubility

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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